3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine

• IUPAC Name: 3-(1-methylbenzimidazol-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C12H11N5/c1-17-9-5-3-2-4-8(9)16-12(17)10-11(13)15-7-6-14-10/h2-7H,1H3,(H2,13,15)
• InChI Key: WTIZEXNJMIJHAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=NC=CN=C3N
• Molecular Formula: C12H11N5
• Molecular Weight: 225.25 g/mol

Description

3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains both a pyrazine and a benzimidazole ring. The synthesis of this compound has been studied extensively, and its mechanism of action and biochemical effects have been investigated in various scientific studies.

Mechanism of Action

The mechanism of action of 3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine is not fully understood, but it is believed to interact with certain proteins and enzymes in cells. This interaction can lead to changes in the activity of these proteins and enzymes, which can have downstream effects on various biological processes.
Biochemical and physiological effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain protein kinases, which can lead to decreased cancer cell proliferation. It has also been shown to interact with certain enzymes in cells, which can lead to changes in cellular metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine in lab experiments include its high purity and stability, as well as its ability to selectively interact with certain proteins and enzymes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving 3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine. One area of interest is the development of new fluorescent probes based on this compound, which could be used to detect the activity of specific enzymes in biological samples. Another potential direction is the investigation of the role of this compound in the regulation of cellular metabolism. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine involves the reaction of 2-chloropyrazine with 2-aminobenzimidazole in the presence of a base such as potassium carbonate. This reaction results in the formation of the target compound with a yield of approximately 70%.

Scientific Research Applications

3-(1-Methylbenzimidazol-2-yl)pyrazin-2-amine has been used in various scientific studies as a tool to investigate the mechanisms of various biological processes. For example, this compound has been used to study the role of certain protein kinases in cancer cell proliferation. It has also been used as a fluorescent probe to detect the presence of certain enzymes in biological samples.